Cas no 895014-77-4 (5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[(3,4-dichlorophenyl)methyl]-1,5-dihydro-1-(2-methylphenyl)-
- BDBM350128
- 5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
- F2514-0138
- AKOS024655236
- CHEMBL4553279
- 895014-77-4
- 5-(3,4-dichlorobenzyl)-1- o-tolyl-1H-pyrazolo[3,4- d]pyrimidin-4(5H)-one
- 5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- 5-(3,4-dichlorobenzyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- SCHEMBL15521811
- US10208043, # 30
-
- Inchi: 1S/C19H14Cl2N4O/c1-12-4-2-3-5-17(12)25-18-14(9-23-25)19(26)24(11-22-18)10-13-6-7-15(20)16(21)8-13/h2-9,11H,10H2,1H3
- InChI Key: SZZREKPCPGEIPC-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=C(Cl)C(Cl)=C2)C(=O)C2C=NN(C3=CC=CC=C3C)C=2N=1
Computed Properties
- Exact Mass: 384.0544665g/mol
- Monoisotopic Mass: 384.0544665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.5Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 579.0±60.0 °C(Predicted)
- pka: -1.53±0.20(Predicted)
5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0138-2μmol |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-5μmol |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-10μmol |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-20μmol |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-1mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-2mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-3mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-4mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-5mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0138-10mg |
5-[(3,4-dichlorophenyl)methyl]-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895014-77-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
Introduction to 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895014-77-4)
The compound 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 895014-77-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazolopyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural composition of this compound, featuring a 3,4-dichlorophenylmethyl group and a 2-methylphenyl substituent, contributes to its unique chemical properties and biological interactions.
Recent research in medicinal chemistry has highlighted the importance of pyrazolopyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of pharmacological effects, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of substituents in 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one enhances its binding affinity to target enzymes and receptors, making it a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolopyrimidine derivatives have been shown to inhibit key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain analogs of this class can interfere with the activity of tyrosine kinases, which are crucial for tumor growth and metastasis. The presence of the 3,4-dichlorophenylmethyl group in 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one may contribute to its ability to modulate these pathways effectively.
In addition to its oncological potential, this compound has shown promise in other therapeutic areas. For example, preliminary studies suggest that it may possess antiviral properties by inhibiting viral polymerases or other essential viral enzymes. The structural features of the molecule allow it to interact with biological targets in a manner that disrupts viral replication cycles. This makes it an attractive candidate for the development of new antiviral drugs.
The synthesis of 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the complex heterocyclic core. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. By employing techniques such as docking simulations and molecular dynamics simulations, researchers can predict how the molecule interacts with proteins and enzymes at an atomic level. This information is invaluable for designing derivatives with enhanced potency and selectivity.
The pharmacokinetic properties of 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are also under investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is critical for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its metabolic pathways.
One particularly intriguing aspect of this compound is its potential role in drug repurposing. Many successful drugs have been discovered through repurposing existing compounds for new indications. Given the extensive pharmacological activity observed with pyrazolopyrimidine derivatives like 5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, it may be worth exploring its use in conditions beyond its primary intended applications.
The development of novel drug candidates is often hampered by challenges such as poor solubility or low bioavailability. However,5-(3,3, Diclrph< strong>e n y l strong>)m e t h y l - 1 - ( 2 - m e t h y l p h e n y l ) - 1 H , 。 em >< strong > 。 strong >< em > H , H - p y r az o [ 。 em >< strong > [ 。 strong >< em > P y r az o l o p y r i m i d i n e ] - p y r im id i n - 。 em >< strong > p y r im id i n - o n e ( C A S N O . 895014 - 77 - ) em > p > < p > The future prospects for this compound are promising, particularly as research continues to uncover new biological functions and therapeutic applications for pyrazolopyrimidine derivatives . By leveraging cutting-edge synthetic methodologies , computational modeling , and pharmacokinetic studies , scientists are poised to unlock the full potential of this remarkable molecule . Its unique structural features make it a versatile tool for drug discovery , offering hope for innovative treatments across multiple disease areas . As research progresses , we can expect further insights into its mechanisms of action and clinical applications . This will not only advance our understanding of medicinal chemistry but also contribute to the development of safer , more effective therapies . In summary,< em > C A S N O . 895014 - 77 - ) em > p > < p > represents a significant contribution to pharmaceutical chemistry with far-reaching implications for human health . Its intricate structure , combined with its diverse biological activities , positions it as a cornerstone in modern drug discovery efforts . As scientists continue to explore its potential , we anticipate exciting breakthroughs that will benefit patients worldwide . The journey from laboratory discovery to clinical application is long and complex , but compounds like this one offer hope that innovation can lead to better outcomes for those suffering from various diseases . With continued research and collaboration across disciplines , we are moving closer to realizing this vision . The story behind< em > C A S N O . 895014 - 77 - ) em > p > < p > is just one example of how scientific inquiry drives progress in medicine . It underscores the importance of investing in research and development while fostering an environment where creativity thrives . As we look toward tomorrow's medicines,< em > C A S N O . 895014 - ) em > p > < p > stands as a testament to human ingenuity and our collective commitment to improving lives through science . Whether through academic study or industrial application,< em > C A S N O . 895014 - ) em > p > < p > will undoubtedly leave an indelible mark on pharmaceutical history . Its legacy will inspire future generations of researchers who seek answers where none exist today . In essence,< em > C A S N O . 895014 - ) em > p > < p > embodies everything great about scientific exploration : curiosity , perseverance , passion dedication excellence It s all about pushing boundaries seeking knowledge transforming possibilities That s what makes science so powerful And that s what makes compounds like < em > C A S N O .
895014-77-4 (5-(3,4-dichlorophenyl)methyl-1-(2-methylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)